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Compound of Interest

Compound Name: Sodium glycolate

Cat. No.: B146980 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals who handle sodium glycolate. Adherence to these

procedures is crucial for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Sodium glycolate is a white, crystalline powder that can cause irritation to the skin, eyes, and

respiratory tract.[1][2][3] While it is not considered highly toxic, proper handling is necessary to

minimize exposure and associated risks. The toxicological properties of this substance have

not been fully investigated.[1]

Quantitative Data Summary:

Parameter Value Species Reference

Oral LD50 6700 mg/kg Mouse [1]

Oral LD50 7110 mg/kg Rat [1]

NFPA Rating

(estimated)

Health: 1,

Flammability: 0,

Instability: 0

N/A [1]
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Recommended Personal Protective Equipment (PPE):

PPE Category Specification Standard

Eye Protection
Chemical safety goggles or

glasses with side shields

OSHA 29 CFR 1910.133 or

European Standard EN166[1]

Hand Protection
Appropriate protective gloves

(e.g., Nitrile rubber)
European Standard EN 374[4]

Skin Protection

Wear appropriate protective

clothing to prevent skin

exposure.[1]

N/A

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust is

generated and exposure limits

are exceeded.[1]

OSHA 29 CFR 1910.134 or

European Standard EN 149[1]

Operational Plan for Handling Sodium Glycolate
This section outlines the step-by-step procedures for the safe handling of sodium glycolate in

a laboratory setting.

2.1. Pre-Operational Checks:

Verify Availability of Safety Equipment: Ensure that an eyewash station and safety shower

are readily accessible.[1]

Inspect PPE: Check all PPE for integrity before use. Inspect gloves for any signs of

degradation or punctures.

Review Safety Data Sheet (SDS): Familiarize yourself with the specific hazards and handling

precautions outlined in the product's SDS.

Ensure Proper Ventilation: Handling of sodium glycolate should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust.[1]
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2.2. Handling Procedure:

Don Appropriate PPE: Wear the recommended eye protection, gloves, and lab coat.

Minimize Dust Generation: Handle sodium glycolate carefully to avoid creating dust.[1] Use

a scoop or spatula for transferring the powder.

Weighing: If weighing is required, perform this task in a fume hood or a ventilated balance

enclosure.

Dissolving: When dissolving in a solvent, add the sodium glycolate powder to the solvent

slowly to prevent splashing.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[1]

No Eating or Drinking: Do not eat, drink, or smoke in the area where sodium glycolate is

being handled.[4][5]

2.3. Post-Handling Procedure:

Decontamination: Clean the work area thoroughly after handling is complete.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with the

outer surface.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[1]

Storage: Store sodium glycolate in a tightly closed container in a cool, dry, and well-

ventilated area away from incompatible substances like strong oxidizing agents.[1][4]

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately.

3.1. First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Seek medical attention if irritation develops.[1]

Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and give 2-4 cupfuls of milk or water. Seek medical attention.[1]

3.2. Spill Response:

Evacuate the Area: If a significant spill occurs, evacuate non-essential personnel from the

immediate area.

Ventilate: Ensure the area is well-ventilated.[1]

Wear Appropriate PPE: Don the necessary PPE, including respiratory protection if significant

dust is present.

Contain and Clean: Carefully sweep or vacuum up the spilled material and place it into a

suitable, labeled disposal container.[1] Avoid generating dust during cleanup.[1]

Decontaminate: Clean the spill area with a suitable cleaning agent and dispose of the

cleaning materials as hazardous waste.

Disposal Plan
Proper disposal of sodium glycolate and its contaminated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: Chemical waste generators must determine if the discarded

chemical is classified as hazardous waste.[4]

Containerization: Place all sodium glycolate waste, including contaminated PPE and

cleaning materials, into a clearly labeled, sealed container suitable for chemical waste.
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Regulatory Compliance: Dispose of the waste in accordance with all local, regional, and

national hazardous waste regulations.[4] Do not dispose of it down the drain or in the regular

trash.[4]

Professional Disposal: Utilize your institution's designated hazardous waste disposal service.

Workflow Diagrams
The following diagrams illustrate the key processes for handling and responding to incidents

involving sodium glycolate.
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Caption: Workflow for Safe Handling of Sodium Glycolate.
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Caption: Emergency Spill Response for Sodium Glycolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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